1-Bromopropane

Specification

• Description: 1-Bromopropane (1-BP) is widely used as a substitute for the ozone-depleting solvents. It is non-flammable and moderately volatile and known to exhibit neurotoxicity in both rodents and humans. 1-BP is used in vapor and immersion degreasing operations and is also used as a solvent in industries.; 1-bromopropane appears as a colorless liquid. Slightly denser than water and slightly soluble in water. Flash point below 75°F. When heated to high temperatures may emit toxic fumes.; 1-Bromopropane is a colorless liquid. Commercial 1-bromopropane includes not only 1-bromopropane, but also additives that improve its performance in the desired application and stabilizers to inhibit decomposition. 1-Bromopropane was originally used in the production of pesticides, flavors and fragrances, pharmaceuticals, and other chemicals.; 1-bromopropane is a bromoalkane that is propane carrying a bromo substituent at position 1. It has a role as a neurotoxin and a solvent. It is a bromoalkane and a bromohydrocarbon.
• CAS No.: 106-94-5
• Molecular Formula: C3H7Br; CH3CH2CH2Br; C3H7B
• Molecular Weight: 122.99 g/mol
• IUPAC Name: 1-bromopropane
• Standard InChI: InChI=1S/C3H7Br/c1-2-3-4/h2-3H2,1H3
• Standard InChI Key: CYNYIHKIEHGYOZ-UHFFFAOYSA-N
• Impurities: 2-Bromopropane (75-26-3) is present as a contaminant in commercial grade bromopropane at 0.1% to 0.2%. 2-BP is also known as isopropylbromide; 2-propylbromide; and sec-propylbromide.
• SMILES: CCCBr
• Canonical SMILES: CCCBr
• Boiling Point: 160 °F at 760 mm Hg (USCG, 1999); 71.1 °C; 71 °C at 760 mm; 71.0 °C; 159.6°F
• Colorform: Colorless liquid
• Flash Point: 78 °F (USCG, 1999); 22 °C (72 °F) - closed cup; -10 °C c.c.; 71.6°F (closed cup)
• Melting Point: -166 °F (USCG, 1999); -110.0 °C; -110 °C; -166°F